Cas no 77816-07-0 (1H-Pyrazolo[4,3-d]pyrimidine,3-methyl-)

1H-Pyrazolo[4,3-d]pyrimidine,3-methyl- structure
77816-07-0 structure
Product Name:1H-Pyrazolo[4,3-d]pyrimidine,3-methyl-
CAS No:77816-07-0
MF:C6H6N4
MW:134.13863992691
CID:550794
PubChem ID:57453140
Update Time:2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-d]pyrimidine,3-methyl-
    • 3-Methylpyrazolo[4,3-d]pyrimidine
    • 1H-Pyrazolo[4,3-d]pyrimidine, 3-methyl- (6CI,9CI)
    • 3-methylpyrazolo(4,3-d)pyrimidine
    • SCHEMBL2619233
    • 3-methyl-1H-pyrazolo[4,3-d]pyrimidine
    • 77816-07-0
    • Inchi: 1S/C6H6N4/c1-4-6-5(10-9-4)2-7-3-8-6/h2-3H,1H3,(H,9,10)
    • InChI Key: UTHPRTOMISEONZ-UHFFFAOYSA-N
    • SMILES: N1C(C)=C2C(C=NC=N2)=N1

Computed Properties

  • Exact Mass: 134.059
  • Monoisotopic Mass: 134.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 0.3
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